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Compound of Interest

Compound Name: 1-Adamantaneethanol

Cat. No.: B128954

Essential Safety and Handling Guide for 1-
Adamantaneethanol

This guide provides immediate safety, operational, and disposal protocols for handling 1-
Adamantaneethanol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is crucial for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Adamantaneethanol is an irritant and should be handled with care to avoid contact.[1] The
primary hazards include potential irritation to the eyes, skin, and respiratory system.[1][2]
Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Purpose

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or
chemical splash goggles.[2][3]

Protects eyes from dust
particles and potential

splashes.[3]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile), tested to EN 374
standard.[3]

Prevents skin contact and

irritation.[3]

Body Protection

A standard laboratory coat.[2]

[3]

Protects clothing and skin from

contamination.[3]

Respiratory Protection

Use in a well-ventilated area is
required. If dust formation is
likely, a NIOSH-approved
particulate respirator (e.g.,
N95) is necessary.[2][3]

Prevents inhalation of the
compound, which can cause

respiratory irritation.[3]

Chemical and Physical Properties

Understanding the physical and chemical properties of 1-Adamantaneethanol is fundamental
to its safe handling.

Table 2: Physical and Chemical Data of 1-Adamantaneethanol
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Property Value

Molecular Formula C12H200[1][4]

Molecular Weight 180.29 g/mol [4]

Appearance White crystalline powder or solid.[1][5]
Melting Point 66-69 °C

Solubility Sparingly soluble in water.[1]

Stability Stable under normal conditions.[5][6]

Strong oxidizing agents, strong acids, acid

Incompatibilities ]
halides.[1][5][6]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 1-Adamantaneethanol is essential to minimize exposure
and ensure safety.

e Preparation:
o Don all required PPE as specified in Table 1.
o Ensure an eyewash station and safety shower are readily accessible.[2]

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powder.[2][3]

e Handling and Use:

o Carefully weigh the required amount of 1-Adamantaneethanol on a tared weigh boat
inside a fume hood to minimize dust exposure.[3]

o Avoid generating dust.[2][3] If dust is created, use appropriate respiratory protection.[3]

o Keep the container tightly closed when not in use.[2][5][7]
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o Wash hands thoroughly after handling.[2][5][7]

e Storage:
o Store in a cool, dry, well-ventilated area away from incompatible substances.[2][6][7]
o Keep the container tightly sealed to prevent contamination and exposure.[2][5][7]
Emergency Procedures: First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Table 3: First Aid Procedures

Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2][7]

Remove contaminated clothing and wash skin
) with soap and plenty of water for at least 15
Skin Contact ) S ] )
minutes. If irritation persists, seek medical

attention.[2][3][7]

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation . . e —
breathing, give artificial respiration. Seek
medical attention.[2][7]
Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth with water
Ingestion

and have them drink 2-4 cupfuls of milk or

water. Seek immediate medical attention.[2][3]

Disposal Plan: Step-by-Step Protocol
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Proper disposal of 1-Adamantaneethanol is necessary to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste 1-Adamantaneethanol, including unused product and contaminated
disposable materials (e.g., weigh boats, wipes), in a designated and clearly labeled
hazardous waste container.[8]

o The container must be made of a compatible material (e.g., high-density polyethylene -
HDPE) and have a secure, tight-fitting lid.[8]

e Labeling:

o Label the container with "Hazardous Waste" and the full chemical nhame: "1-
Adamantaneethanol".[8]

e Decontamination of Labware:

o For non-disposable labware, decontaminate by rinsing with a suitable solvent (e.qg.,
ethanol or acetone) in a fume hood.

o Collect the rinse solvent as hazardous waste in a separate, appropriately labeled
container.[8] Do not dispose of the solvent down the drain.[8]

o After the solvent rinse, wash the labware with soap and water.[8]
e Spill Management:
o In the event of a spill, avoid generating dust.[2]

o Gently sweep or vacuum the solid material.[2][8] If using a vacuum, ensure it is equipped
with a HEPA filter.[8]

o Clean the spill area with a damp cloth or paper towel, and dispose of the cleaning
materials as hazardous waste.[8]

» Final Disposal:
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o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.[8]

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.[8][9]

Workflow for Safe Handling of 1-Adamantaneethanol
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Safe Handling Workflow for 1-Adamantaneethanol
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Caption: Workflow for handling 1-Adamantaneethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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